Cas no 1404877-07-1 (2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: 2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 1404877-07-1
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5150417
• Update Time: 2025-05-19

2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C14H17NO4S/c16-12(17)14(7-4-8-20-10-14)15-13(18)19-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,18)(H,16,17)
• InChI Key： XGLYBTGACKQPAD-UHFFFAOYSA-N
• SMILES： C1SCCCC1(NC(OCC1=CC=CC=C1)=O)C(O)=O

Additional information on 2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]-

Research Brief on 2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 1404877-07-1)

The compound 2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 1404877-07-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2H-Thiopyran-3-carboxylic acid derivatives, which make them promising candidates for targeting various biological pathways. The presence of the tetrahydrothiopyran core and the phenylmethoxycarbonylamino moiety provides a versatile scaffold for further chemical modifications, enabling the exploration of diverse pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 2H-Thiopyran-3-carboxylic acid derivatives, including the compound of interest (CAS: 1404877-07-1). The study employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The authors emphasized the importance of protecting group strategies, particularly the use of the phenylmethoxycarbonyl (Cbz) group, to ensure regioselective functionalization of the thiopyran ring.

Another key finding comes from a recent preprint on bioRxiv, where the compound was evaluated for its inhibitory activity against a panel of enzymes involved in inflammatory pathways. The results demonstrated moderate to strong inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in the development of anti-inflammatory agents. Molecular docking studies further revealed that the compound binds to the active sites of these enzymes, forming critical hydrogen bonds and hydrophobic interactions.

Furthermore, a collaborative study between academic and industrial researchers explored the compound's potential as a building block for peptide mimetics. The tetrahydrothiopyran scaffold was found to mimic proline-like conformations, making it suitable for designing constrained peptides with enhanced metabolic stability and bioavailability. This application is particularly relevant in the context of peptide-based therapeutics, where stability and target specificity are major challenges.

In conclusion, 2H-Thiopyran-3-carboxylic acid, tetrahydro-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 1404877-07-1) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical models.